Cas no 1206991-15-2 (N-(2,5-dimethylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide)

N-(2,5-dimethylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide structure
1206991-15-2 structure
Product Name:N-(2,5-dimethylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide
CAS No:1206991-15-2
MF:C20H19N5O2
MW:361.397163629532
CID:5391554
Update Time:2025-05-23

N-(2,5-dimethylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,5-dimethylphenyl)-2-(7-methyl-3-oxo-[1,2,4]triazolo[4,3-c]quinazolin-2-yl)acetamide
    • 1,2,4-Triazolo[4,3-c]quinazoline-2(3H)-acetamide, N-(2,5-dimethylphenyl)-7-methyl-3-oxo-
    • N-(2,5-dimethylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide
    • Inchi: 1S/C20H19N5O2/c1-12-7-8-13(2)16(9-12)22-17(26)10-25-20(27)24-11-21-18-14(3)5-4-6-15(18)19(24)23-25/h4-9,11H,10H2,1-3H3,(H,22,26)
    • InChI Key: SZPGDWLTNHVFBI-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2C)C2=NN(CC(NC3=CC(C)=CC=C3C)=O)C(=O)N2C=1

N-(2,5-dimethylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide Pricemore >>

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Additional information on N-(2,5-dimethylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide

N-(2,5-Dimethylphenyl)-2-{7-Methyl-3-Oxo-2H,3H-[1,2,4]Triazolo[4,3-c]Quinazolin-2-Yl}Acetamide: A Comprehensive Overview

The compound with CAS No. 1206991-15-2, known as N-(2,5-dimethylphenyl)-2-{7-methyl-3-oxo-2H,3H-[1,2,4]triazolo[4,3-c]quinazolin-2-yl}acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

The molecular structure of N-(2,5-dimethylphenyl)-2-{7-methyl-3-oxo-... is characterized by a complex arrangement of functional groups and heterocyclic rings. The presence of a triazoloquinazoline core underscores its potential for interacting with various biological targets. Recent studies have highlighted the importance of such heterocyclic systems in drug design due to their ability to modulate enzyme activity and receptor binding.

One of the key aspects of this compound is its synthetic methodology. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize its production. These methods not only enhance yield but also ensure the formation of high-purity product. The synthesis pathway involves the strategic introduction of substituents at specific positions to fine-tune the molecule's physicochemical properties.

From a pharmacological standpoint, CAS No. 1206991-15-... has demonstrated remarkable activity in preclinical models. Studies published in leading journals have shown that this compound exhibits potent anti-inflammatory and anti-proliferative effects in vitro and in vivo. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a promising candidate for treating chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their thermal stability and mechanical properties.

The future prospects for N-(... are vast and exciting. Ongoing clinical trials are evaluating its safety and efficacy in human subjects for various therapeutic indications. Furthermore, researchers are investigating novel delivery systems to improve its bioavailability and reduce systemic toxicity.

In conclusion, CAS No. 1206991-15... represents a cutting-edge advancement in chemical synthesis and drug discovery. Its versatile structure and diverse applications position it as a key player in both medical and industrial sectors.

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